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Compound of Interest

Compound Name: 3,3-Diethyl-4-methylheptane

CAS No.: 62199-01-3

Cat. No.: B14562724

Get Quote

For researchers, scientists, and drug development professionals, understanding the intricate

relationship between molecular structure and fuel performance is paramount. This guide

provides an objective comparison of branched and linear alkanes, delving into key performance

metrics, experimental data, and the underlying chemical principles that dictate their behavior as

fuels.

The arrangement of carbon atoms in an alkane molecule, whether in a straight chain (linear) or

with branches, significantly impacts its physical and chemical properties. These structural

differences translate directly into variations in fuel performance, particularly in internal

combustion engines. This comparison will focus on three critical performance indicators: octane

rating, heat of combustion, and viscosity.

Data Presentation: A Quantitative Comparison
The following table summarizes the key quantitative differences in the physical and

performance properties of representative linear and branched alkanes.
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Property Linear Alkane (n-Octane)
Branched Alkane (Iso-
octane / 2,2,4-
Trimethylpentane)

Research Octane Number

(RON)
-20[1][2][3] 100[1][2][3]

Heat of Combustion (kJ/mol) -5470[1] -5458[1]

Density (g/mL at 20°C) ~0.703[1] ~0.692[1]

Viscosity Higher Lower[4][5][6]

The Interplay of Structure and Performance: A
Logical Relationship
The performance disparities between linear and branched alkanes are a direct consequence of

their molecular structures. The diagram below illustrates the causal relationships from

molecular structure to engine performance.
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Molecular Structure

Chemical Properties

Engine Performance

Linear Alkane

Higher Reactivity
(Less Stable Radicals) Higher Heat of Combustion

Branched Alkane

Lower Reactivity
(More Stable Radicals) Lower Heat of Combustion

Low Octane Rating
(Prone to Knocking)

High Octane Rating
(Resists Knocking)

Contributes to
pre-ignition

Allows for higher
compression

Prepare Test Fuel and
Reference Fuels

Operate CFR Engine at
Standard Conditions

Measure Knock Intensity
of Test Fuel

Measure Knock Intensity
of Reference Fuel Blends

Compare Intensities and
Determine Octane Number
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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